Cas no 871892-44-3 (2-ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylic acid
• CAS No: 871892-44-3
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD20640583
• CID: 4663365
• PubChem ID: 84107456
• Update Time: 2024-03-01

2-ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-carboxylic acid, 2-ethyl-5-methyl-
• 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylic acid

• MDL： MFCD20640583
• Inchi： 1S/C6H9N3O2/c1-3-9-7-4(2)5(8-9)6(10)11/h3H2,1-2H3,(H,10,11)
• InChI Key： SZHPLTRAPHLPQM-UHFFFAOYSA-N
• SMILES： N1=C(C)C(C(O)=O)=NN1CC

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68Ų